Cas no 1261870-17-0 (4-(4-(Difluoromethyl)-3-methylbenzoyl)pyridine)

4-(4-(Difluoromethyl)-3-methylbenzoyl)pyridine is a specialized organic compound featuring a pyridine core substituted with a difluoromethyl and methyl-functionalized benzoyl group. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research as a versatile intermediate. The difluoromethyl group enhances metabolic stability and lipophilicity, while the methyl substitution allows for fine-tuning of reactivity. Its well-defined molecular architecture facilitates precise modifications in drug design, particularly in developing kinase inhibitors or bioactive molecules. The compound’s high purity and consistent performance under controlled conditions ensure reliability in synthetic applications. Suitable for advanced organic synthesis, it is often utilized in cross-coupling reactions or as a building block for complex heterocycles.
4-(4-(Difluoromethyl)-3-methylbenzoyl)pyridine structure
1261870-17-0 structure
Product Name:4-(4-(Difluoromethyl)-3-methylbenzoyl)pyridine
CAS No:1261870-17-0
MF:C14H11F2NO
MW:247.240050554276
CID:4985425
Update Time:2025-10-30

4-(4-(Difluoromethyl)-3-methylbenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-(4-(Difluoromethyl)-3-methylbenzoyl)pyridine
    • Inchi: 1S/C14H11F2NO/c1-9-8-11(2-3-12(9)14(15)16)13(18)10-4-6-17-7-5-10/h2-8,14H,1H3
    • InChI Key: NGGOTYJQGWGEID-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(C(C2C=CN=CC=2)=O)=CC=1C)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 290
  • XLogP3: 3.2
  • Topological Polar Surface Area: 30

4-(4-(Difluoromethyl)-3-methylbenzoyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013005505-250mg
4-(4-(Difluoromethyl)-3-methylbenzoyl)pyridine
1261870-17-0 97%
250mg
494.40 USD 2021-07-04
Alichem
A013005505-500mg
4-(4-(Difluoromethyl)-3-methylbenzoyl)pyridine
1261870-17-0 97%
500mg
847.60 USD 2021-07-04
Alichem
A013005505-1g
4-(4-(Difluoromethyl)-3-methylbenzoyl)pyridine
1261870-17-0 97%
1g
1,519.80 USD 2021-07-04

Additional information on 4-(4-(Difluoromethyl)-3-methylbenzoyl)pyridine

4-(4-(Difluoromethyl)-3-methylbenzoyl)pyridine: A Comprehensive Overview

4-(4-(Difluoromethyl)-3-methylbenzoyl)pyridine (CAS No. 1261870-17-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 4-(4-(Difluoromethyl)-3-methylbenzoyl)pyridine consists of a pyridine ring substituted with a 4-(difluoromethyl)-3-methylbenzoyl group. The presence of the difluoromethyl moiety and the methyl group on the benzene ring imparts distinct electronic and steric properties to the molecule, which can influence its biological activity and pharmacological profile.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to modulate biological targets with high selectivity and potency. The difluoromethyl group in 4-(4-(Difluoromethyl)-3-methylbenzoyl)pyridine is particularly noteworthy, as it can enhance the lipophilicity and metabolic stability of the molecule, making it a valuable scaffold for drug design.

In the context of medicinal chemistry, 4-(4-(Difluoromethyl)-3-methylbenzoyl)pyridine has been explored for its potential as a lead compound in the development of new drugs. Research has shown that this compound exhibits potent inhibitory activity against specific enzymes and receptors, which are implicated in various diseases. For instance, it has been investigated for its ability to inhibit kinases, which are key targets in cancer therapy.

The pharmacological properties of 4-(4-(Difluoromethyl)-3-methylbenzoyl)pyridine have also been evaluated in preclinical studies. These studies have demonstrated that the compound possesses favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These attributes make it an attractive candidate for further development as a therapeutic agent.

In addition to its potential as a drug candidate, 4-(4-(Difluoromethyl)-3-methylbenzoyl)pyridine has also been studied for its utility as a synthetic intermediate in organic synthesis. The unique reactivity of the difluoromethyl group allows for the formation of diverse chemical structures, which can be further functionalized to generate a wide range of bioactive molecules.

The synthesis of 4-(4-(Difluoromethyl)-3-methylbenzoyl)pyridine typically involves several steps, including the preparation of the difluoromethylated benzoyl chloride and its subsequent reaction with pyridine. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for both academic and industrial research.

In conclusion, 4-(4-(Difluoromethyl)-3-methylbenzoyl)pyridine (CAS No. 1261870-17-0) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an important molecule for further investigation and development. As research continues to advance, it is likely that new insights into the potential uses and mechanisms of action of this compound will emerge, contributing to the discovery and development of novel therapeutic agents.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk